![molecular formula C6H14ClNO3 B6208096 2-[(1-amino-2-methylpropan-2-yl)oxy]acetic acid hydrochloride CAS No. 2703781-97-7](/img/no-structure.png)
2-[(1-amino-2-methylpropan-2-yl)oxy]acetic acid hydrochloride
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1-amino-2-methylpropan-2-yl)oxy]acetic acid hydrochloride involves the protection of the amino group, followed by the alkylation of the protected amino acid with 2-methylpropene-1-ol, and then deprotection of the amino group to yield the final product.", "Starting Materials": [ "Glycine", "2-methylpropene-1-ol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ethanol", "Sodium bicarbonate" ], "Reaction": [ "Protection of glycine amino group with tert-butyloxycarbonyl (BOC) group using BOC anhydride and diisopropylethylamine (DIPEA) in diethyl ether", "Alkylation of BOC-protected glycine with 2-methylpropene-1-ol using sodium hydride in dry DMF", "Deprotection of BOC group using 1 M hydrochloric acid in ethanol", "Neutralization of the reaction mixture with sodium bicarbonate", "Isolation of the product by filtration and drying under vacuum", "Conversion of the product to hydrochloride salt by treatment with hydrochloric acid in ethanol" ] } | |
| 2703781-97-7 | |
Molecular Formula |
C6H14ClNO3 |
Molecular Weight |
183.63 g/mol |
IUPAC Name |
2-(1-amino-2-methylpropan-2-yl)oxyacetic acid;hydrochloride |
InChI |
InChI=1S/C6H13NO3.ClH/c1-6(2,4-7)10-3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H |
InChI Key |
KSAAIKOYOBZQJX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CN)OCC(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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